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Compound of Interest

Compound Name: Tivozanib

Cat. No.: B1683842 Get Quote

Tivozanib is a potent kinase inhibitor used in cancer research and therapy.[1] Due to its

cytotoxic potential, proper handling and disposal are critical to ensure personnel safety and

prevent environmental contamination. This guide provides detailed, step-by-step procedures for

the safe disposal of Tivozanib and associated contaminated materials in a laboratory setting.

The primary and recommended method for the disposal of Tivozanib is through controlled

high-temperature incineration conducted by a licensed chemical destruction plant or hazardous

waste management company.[2] Discharge of Tivozanib into drains or sewer systems is

strictly prohibited to avoid environmental contamination.[2]

Key Safety and Handling Data
The following table summarizes essential quantitative data relevant to the safe handling and

disposal of Tivozanib.
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Parameter Value Source(s)

Primary Disposal Method
Controlled High-Temperature

Incineration
[2]

Recommended Incineration

Temp.
> 850°C - 1200°C [3][4]

Personal Protective Equipment
Chemical-resistant gloves,

safety goggles, lab coat
[5]

Waste Classification
Hazardous / Cytotoxic

Pharmaceutical Waste
[6]

Prohibited Disposal Routes
Drains, Sewer Systems,

Regular Trash
[2][7]

Experimental Protocol: Tivozanib Waste Disposal
Workflow
This protocol outlines the standard operating procedure for managing and disposing of waste

generated from research activities involving Tivozanib.

I. Personal Protective Equipment (PPE)
Before handling any Tivozanib waste, personnel must wear appropriate PPE to minimize

exposure:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles with side shields.

Lab Coat: A designated lab coat should be worn.

Respiratory Protection: For handling bulk powders or in case of spills, a NIOSH/MSHA-

approved respirator may be necessary.[5]

II. Waste Segregation and Containment
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Proper segregation at the point of generation is crucial. All Tivozanib waste must be treated as

hazardous or cytotoxic waste.

A. Unused or Expired Tivozanib (Bulk Powder/Capsules):

Collect all non-viable Tivozanib, including expired product or unused experimental

quantities.

Place the material in a sealable, clearly labeled, and compatible hazardous waste container.

The container must be marked with "Hazardous Waste," the chemical name "Tivozanib,"

and any other labels required by institutional or local regulations.

B. Tivozanib-Contaminated Sharps:

Includes needles, syringes, scalpels, and glass slides that have come into direct contact with

Tivozanib.

Immediately place these items into a designated, puncture-proof sharps container

specifically labeled for cytotoxic or hazardous chemical waste.

Do not overfill the sharps container.

C. Tivozanib-Contaminated Labware (Non-Sharp):

Includes items such as gloves, bench paper, pipette tips, empty vials, and other disposable

materials.

Place all contaminated items into a designated hazardous waste container, typically a

plastic-lined box or pail labeled for cytotoxic/chemotherapeutic waste (often yellow or

purple).[8]

Empty Containers: Empty Tivozanib packaging can be triple-rinsed.[2] The rinsate must be

collected as liquid hazardous waste. After rinsing, the container can be punctured to render it

unusable and disposed of according to institutional guidelines, which may include disposal in

a sanitary landfill.[2]
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III. Spill Management and Disposal
In the event of a Tivozanib spill, follow these steps:

Evacuate and secure the area to prevent further exposure.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material (e.g., paper towels or a spill pad) to prevent

aerosolization. Do not wipe the area directly.[9]

Gently collect all contaminated absorbent materials, broken glass (using forceps), and any

other items used for cleanup.[9]

Place all cleanup materials into a designated hazardous waste container.

Clean the spill area thoroughly, typically three times, with a detergent wipe or other

appropriate decontaminating solution.[9] Dispose of the wipes as hazardous waste.

IV. Final Disposal
Store all sealed and labeled Tivozanib hazardous waste containers in a secure, designated

accumulation area away from incompatible materials.

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed hazardous material disposal company.[10]

Ensure that the final disposal method is high-temperature incineration with flue gas

scrubbing to ensure complete destruction of the active compound.[2]

Mandatory Visualization: Tivozanib Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tivozanib waste streams in a laboratory setting.
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Caption: Workflow for the segregation and disposal of Tivozanib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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